Hepatitis B Virus (HBV)

Description

Hepatitis B Virus (HBV) is a DNA virus that causes hepatitis, an inflammatory condition of the liver. The infection can be acute, lasting a few weeks, or chronic, potentially leading to cirrhosis, liver failure, or hepatocellular carcinoma. HBV is primarily transmitted through percutaneous or mucosal exposure to infected blood or body fluids, including sexual contact, mother-to-child transmission, and sharing contaminated needles. Vaccination is highly effective in preventing HBV infection.